Cas no 72235-51-9 (1-(2,3-difluorophenyl)methanamine)

1-(2,3-difluorophenyl)methanamine Properties

Names and Identifiers

• (2,3-Difluorophenyl)methanamine
• Difluorobenzylamine1
• 2,3-Difluorobenzyamine
• 2,3-Difluorobenzylamine
• 2,3-Difluorobenzyl amine
• Benzenemethanamine, 2,3-difluoro-
• 2,3-Difluoro-benzylamine
• (2,3-difluorophenyl)methylamine
• PubChem7356
• RARECHEM AL BW 0288
• 2,3-difluoro-benzenemethanamine
• OHZUCDHZOHSBPZ-UHFFFAOYSA-N
• STL553846
• SBB086278
• BBL100280
• CK1114
• WT81978
• C
• 1-(2,3-difluorophenyl)methanamine
• AC-23890
• A9411
• J-506965
• SB75483
• D5133
• 72235-51-9
• SY012517
• CS-W018260
• EN300-61018
• 2,3-Difluorobenzylamine, 97%
• DTXSID70371719
• MFCD00070793
• SCHEMBL214409
• AKOS009132160
• BulleyaconitineA
• PS-8990
• FT-0609618
• DB-019742
• 1-(2,3-DIFLUOROPHENYL)METHANAMINE
• +Expand

• MDL： MFCD00070793
• InChIKey： OHZUCDHZOHSBPZ-UHFFFAOYSA-N
• Inchi： 1S/C7H7F2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H,4,10H2
• SMILES： FC1C(=C([H])C([H])=C([H])C=1C([H])([H])N([H])[H])F

Computed Properties

• Exact Mass: 143.05500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.055
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.12380
• PSA: 26.02000
• Refractive Index: n20/D 1.495(lit.)
• Boiling Point: 65 °C/4 mmHg(lit.)
• Melting Point: 31
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Color/Form: Fluids.
• Solubility: Not determined.
• Sensitiveness: Air Sensitive
• Density: 1.223 g/mL at 25 °C(lit.)

1-(2,3-difluorophenyl)methanamine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2735 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

1-(2,3-difluorophenyl)methanamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%